Cas no 2248174-76-5 (4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate)

• Product Name: 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate
• CAS No: 2248174-76-5
• MF: C₁₈H₂₀N₂O₇
• MW: 376.360605239868
• CID: 6561539
• PubChem ID: 165724119
• Update Time: 2025-05-21

4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate
• EN300-6521245
• 2248174-76-5

• Inchi： 1S/C18H20N2O7/c1-18(2,3)26-17(24)19-8-9-25-10-13(19)16(23)27-20-14(21)11-6-4-5-7-12(11)15(20)22/h4-7,13H,8-10H2,1-3H3/t13-/m1/s1
• InChI Key： VLFIQVBWPLAPTL-CYBMUJFWSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 376.12705098g/mol
• Monoisotopic Mass: 376.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 4-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate

4-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate: A Comprehensive Overview

The compound with CAS No 2248174-76-5, commonly referred to as 4-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (3R)-morpholine-3,4-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a tert-butyl group, a dihydroisoindole moiety, and a morpholine dicarboxylate framework. These structural elements contribute to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of dihydroisoindole derivatives in medicinal chemistry. The dihydroisoindole moiety in this compound is known to exhibit significant biological activity, particularly in modulating enzyme activity and receptor binding. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting various disease states, including neurodegenerative disorders and cancer.

The morpholine dicarboxylate component of the molecule adds further complexity and functionality. Morpholine derivatives are well-known for their versatility in chemical synthesis and their ability to form stable structures. The presence of two carboxylic acid groups in the dicarboxylate form allows for additional functionalization and bioavailability optimization. Recent advancements in synthetic chemistry have enabled the precise control of stereochemistry at the (3R) configuration, which is critical for ensuring the compound's efficacy and safety.

One of the most promising applications of this compound lies in its potential as a drug delivery vehicle. The tert-butyl group enhances lipophilicity, which can improve the compound's ability to cross biological membranes. This property makes it an attractive candidate for targeted drug delivery systems. Moreover, the combination of the dihydroisoindole and morpholine dicarboxylate moieties provides a platform for further chemical modification, enabling researchers to tailor the compound's pharmacokinetic properties according to specific therapeutic needs.

From an analytical standpoint, this compound presents unique challenges due to its complex structure. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming its identity and purity. Researchers have also employed computational methods to model the compound's interactions with biological targets, providing valuable insights into its mechanism of action.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and stereochemical control. The use of chiral resolving agents has been instrumental in achieving the desired (3R) configuration at the morpholine center. This synthesis pathway has been optimized through iterative experimentation and computational modeling, ensuring high yields and purity levels.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's biological activity. Preclinical studies are being conducted to evaluate its efficacy in animal models of disease. Additionally, efforts are underway to explore its potential as a building block for more complex molecular architectures. The combination of its unique structure and promising biological profile positions this compound as a valuable asset in the pursuit of innovative therapeutic solutions.